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Compound of Interest

Compound Name: 1-Benzyl-3-pyrrolidinol

Cat. No.: B1218477 Get Quote

An In-depth Technical Guide to the Physical Properties of (R)-(+)-1-Benzyl-3-pyrrolidinol

Introduction
(R)-(+)-1-Benzyl-3-pyrrolidinol is a chiral tertiary alcohol that serves as a crucial intermediate

in the synthesis of various pharmaceutical compounds and fine chemicals.[1] Its specific

stereochemistry and functional groups make it a valuable building block in asymmetric

synthesis. This guide provides a comprehensive overview of the core physical properties of

(R)-(+)-1-Benzyl-3-pyrrolidinol, intended for researchers, scientists, and professionals in drug

development.

Chemical Identity
IUPAC Name: (3R)-1-benzylpyrrolidin-3-ol[2][3]

CAS Number: 101930-07-8[2][3][4]

Molecular Formula: C₁₁H₁₅NO[1][2][3][4]

Molecular Weight: 177.24 g/mol [1][2][4]

InChI Key: YQMXOIAIYXXXEE-LLVKDONJSA-N[2][3]

SMILES String: O[C@@H]1CCN(C1)Cc2ccccc2[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1218477?utm_src=pdf-interest
https://www.benchchem.com/product/b1218477?utm_src=pdf-body
https://www.benchchem.com/product/b1218477?utm_src=pdf-body
https://www.jigspharma.com/-r-1-benzyl-3-pyrrolidinol-3193228.html
https://www.benchchem.com/product/b1218477?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-1-Benzyl-3-pyrrolidinol
https://www.fishersci.com/shop/products/r-1-benzyl-3-pyrrolidinol-tci-america-2/B15321G
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-1-Benzyl-3-pyrrolidinol
https://www.fishersci.com/shop/products/r-1-benzyl-3-pyrrolidinol-tci-america-2/B15321G
https://www.sigmaaldrich.com/US/en/product/aldrich/366935
https://www.jigspharma.com/-r-1-benzyl-3-pyrrolidinol-3193228.html
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-1-Benzyl-3-pyrrolidinol
https://www.fishersci.com/shop/products/r-1-benzyl-3-pyrrolidinol-tci-america-2/B15321G
https://www.sigmaaldrich.com/US/en/product/aldrich/366935
https://www.jigspharma.com/-r-1-benzyl-3-pyrrolidinol-3193228.html
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-1-Benzyl-3-pyrrolidinol
https://www.sigmaaldrich.com/US/en/product/aldrich/366935
https://pubchem.ncbi.nlm.nih.gov/compound/R_-_-1-Benzyl-3-pyrrolidinol
https://www.fishersci.com/shop/products/r-1-benzyl-3-pyrrolidinol-tci-america-2/B15321G
https://www.sigmaaldrich.com/US/en/product/aldrich/366935
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Properties
The physical characteristics of (R)-(+)-1-Benzyl-3-pyrrolidinol have been determined through

various analytical methods. While some sources describe it as a liquid, others classify it as a

low-melting crystalline powder, suggesting its physical state may be dependent on purity and

ambient temperature.[1]

Summary of Physical Data
The following table summarizes the key physical properties of (R)-(+)-1-Benzyl-3-pyrrolidinol.

Property Value Conditions/Notes

Appearance

Clear, light yellow to orange

liquid or white to off-white

crystalline powder.[1][5]

Melting Point 52-56 °C[1]

Boiling Point 116 °C[3][4][5] at 0.9 mmHg

Density 1.07 g/mL[4][5] at 25 °C

Refractive Index 1.548[4][5] at 20 °C

Optical Rotation [α] +3.7°[4][5] at 23 °C (c=5, Methanol)

Flash Point 113 °C (235.4 °F)[6] Closed cup

Solubility

Slightly soluble in water;

soluble in ethanol and

chloroform.[1]

pKa 14.82 ± 0.20 Predicted[5]

Experimental Methodologies
The determination of the physical properties listed above relies on standardized laboratory

protocols. The following sections describe the general methodologies for these measurements.

Melting Point Determination
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The melting point is typically determined using a capillary melting point apparatus. A small, dry

sample of the crystalline solid is packed into a capillary tube, which is then placed in the

apparatus. The sample is heated at a controlled rate, and the temperature range from the

appearance of the first liquid drop to the complete liquefaction of the sample is recorded as the

melting point range.

Boiling Point Determination
The boiling point is measured under reduced pressure (vacuum distillation) to prevent thermal

decomposition of the compound. The substance is heated in a distillation apparatus connected

to a vacuum pump. The temperature at which the liquid boils and its vapor pressure equals the

pressure in the apparatus is recorded as the boiling point at that specific pressure.

Density Measurement
The density of the liquid is determined using a pycnometer or a digital density meter. The mass

of a known volume of the substance is measured at a specific temperature (e.g., 25 °C). The

density is then calculated by dividing the mass by the volume.

Refractive Index Measurement
A refractometer, typically an Abbé refractometer, is used to measure the refractive index. A drop

of the liquid sample is placed on the prism, and the instrument measures the extent to which

light is bent (refracted) as it passes through the sample at a controlled temperature (e.g., 20

°C).

Optical Rotation Measurement
The specific rotation is measured using a polarimeter. A solution of the compound with a known

concentration (e.g., 5 g/100mL in methanol) is prepared and placed in a sample tube of a

specific length.[4][5] Plane-polarized light is passed through the solution, and the angle of

rotation is measured. The specific rotation is then calculated based on the observed rotation,

concentration, and path length.

Diagrams and Workflows
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Logical Relationship of Chemical Structure to Physical
Properties
The following diagram illustrates how the molecular structure of (R)-(+)-1-Benzyl-3-
pyrrolidinol influences its key physical properties.

Molecular Structure

Physical Properties

(R)-(+)-1-Benzyl-3-pyrrolidinol

Chiral Center (R-configuration) Hydroxyl (-OH) GroupBenzyl Group Pyrrolidine Ring

Optical Activity (+3.7°)

determines

Boiling Point (116°C)

influences (H-bonding)

Solubility

affects (polarity)

Density (1.07 g/mL)

contributes to contributes to

Click to download full resolution via product page

Caption: Relationship between molecular features and physical properties.

Experimental Workflow for Physical Property
Characterization
This diagram outlines a general workflow for the physical and chemical characterization of a

compound like (R)-(+)-1-Benzyl-3-pyrrolidinol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1218477?utm_src=pdf-body
https://www.benchchem.com/product/b1218477?utm_src=pdf-body
https://www.benchchem.com/product/b1218477?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Obtain Sample
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Caption: General workflow for physical property characterization.

Safety and Handling
(R)-(+)-1-Benzyl-3-pyrrolidinol is classified as a warning-level hazard.[2] It is reported to

cause skin and serious eye irritation and may cause respiratory irritation.[2] Appropriate

personal protective equipment (PPE), including gloves and eye protection, should be used

when handling this chemical. It is a combustible liquid and should be stored in a cool, well-

ventilated area, typically between 2-8°C.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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